Cas no 2171740-46-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid
• CAS No: 2171740-46-6
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6021953
• PubChem ID: 165878834
• Update Time: 2025-05-23

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholine-3-carboxylic acid
• EN300-1521790
• 2171740-46-6

• Inchi： 1S/C25H28N2O6/c1-25(2,23(30)27-11-12-32-14-21(27)22(28)29)15-26-24(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： MZWZMQOFMUKVHF-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C)(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic Acid (CAS No. 2171740-46-6)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171740-46-6, is characterized by its intricate molecular structure, which includes a combination of fluorene, morpholine, and amino acid derivatives. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug development and therapeutic interventions.

The molecular backbone of this compound consists of a 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid moiety, which is a testament to the advanced synthetic capabilities in modern organic chemistry. The fluorene ring, a prominent feature in many pharmaceuticals due to its stability and luminescent properties, is linked to a methoxycarbonyl group. This group enhances the compound's solubility and reactivity, making it an attractive candidate for further chemical modifications.

The morpholine ring in the structure imparts flexibility and biological activity, which are crucial for the compound's interaction with biological targets. Morpholine derivatives are well-known for their role in various pharmacological applications, including antihistamines and antiviral agents. The combination of these features suggests that this compound may exhibit multiple modes of action, making it a promising candidate for multifunctional drug therapies.

In recent years, there has been a growing interest in the development of novel compounds that can address complex diseases more effectively than existing treatments. The 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid (CAS No. 2171740-46-6) fits into this category due to its unique structural features and potential biological activities. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules that could target specific enzymes or receptors involved in various pathological processes.

One of the most exciting aspects of this compound is its potential application in the field of targeted therapy. The fluorene moiety can be used as a tag for imaging techniques such as positron emission tomography (PET), allowing for real-time tracking of drug distribution within the body. This capability is particularly valuable in oncology, where precise targeting of tumors is essential for effective treatment. Additionally, the morpholine ring can be modified to enhance binding affinity to specific biological targets, thereby increasing the efficacy of the drug.

The synthesis of such complex molecules often involves multi-step reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to construct intricate molecular frameworks with high fidelity. In the case of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid, these techniques have been crucial in ensuring that each functional group is correctly incorporated into the final product. This level of precision is essential for achieving the desired biological activity and therapeutic efficacy.

Efforts are ongoing to optimize synthetic routes that are both efficient and environmentally friendly. Green chemistry principles are being increasingly adopted in pharmaceutical research to minimize waste and reduce energy consumption. The development of sustainable synthetic methods for compounds like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid will not only improve cost-effectiveness but also contribute to a more sustainable pharmaceutical industry.

The pharmacological properties of this compound are still under investigation, but preliminary studies suggest that it may exhibit potent effects on various disease pathways. For instance, it has shown promise in preclinical models as a potential inhibitor of certain enzymes implicated in inflammation and cancer progression. These findings highlight the need for further research to fully elucidate its therapeutic potential and establish safe dosing regimens.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholine-3-carboxylic acid (CAS No. 2171740-46-6) represents an exciting advancement in pharmaceutical chemistry. Its unique molecular structure and potential biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapies that address unmet medical needs.